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Compound of Interest

Compound Name: 12-Oxooctadecanoic acid

CAS No.: 925-44-0

Cat. No.: B1222090

Get Quote

Octadecanoids are synthesized from 18-carbon polyunsaturated fatty acids (PUFAs), primarily

linoleic acid (LA; an omega-6 fatty acid) and α-linolenic acid (ALA; an omega-3 fatty acid), as

well as the monounsaturated oleic acid (OA).[2][5] Their generation occurs through two distinct

routes: highly regulated enzymatic pathways and non-specific non-enzymatic autoxidation. This

bifurcation is a critical concept, as enzymatic production yields stereospecific molecules with

targeted biological activities, whereas non-enzymatic oxidation produces a racemic mixture of

isomers often used as markers of general oxidative stress.[6]

Enzymatic Pathways: The Orchestrated Production of
Signaling Molecules
Three primary enzyme families orchestrate the conversion of 18-carbon fatty acids into a

diverse array of octadecanoids.[4][7]

Lipoxygenase (LOX) Pathway: LOX enzymes catalyze the stereospecific insertion of

molecular oxygen into PUFAs to form hydroperoxide intermediates (e.g.,

hydroperoxyoctadecadienoic acids, HPODEs).[8][9] These unstable intermediates are rapidly

reduced by peroxidases to more stable monohydroxylated fatty acids, such as
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hydroxyoctadecadienoic acids (HODEs).[1] Different LOX isoforms exhibit distinct positional

specificity; for example, 15-LOX primarily produces 13(S)-HODE from linoleic acid, while

epidermal 12(R)-LOX can generate 9(R)-HODE.[1]

Cyclooxygenase (COX) Pathway: While the COX-1 and COX-2 enzymes are famously

known for producing prostaglandins from 20-carbon arachidonic acid, their interaction with

18-carbon fatty acids is primarily limited to their peroxidase activity.[1] This activity can

metabolize fatty acid hydroperoxides, contributing to the formation of stable metabolites like

9(R)- and 13(S)-HODE from linoleic acid.[1]

Cytochrome P450 (CYP) Pathway: This vast superfamily of heme-containing

monooxygenases plays a crucial role in metabolizing endogenous and exogenous

compounds, including fatty acids.[10][11] CYP enzymes typically catalyze epoxidation and

hydroxylation reactions.[12] When acting on linoleic acid, CYP enzymes generate epoxy-

octadecenoic acids (EpOMEs), also known as vernolic acid or leukotoxins, and various

hydroxylated derivatives. These epoxides can be further metabolized by soluble epoxide

hydrolase (sEH) to form corresponding diols (dihydroxy-octadecenoic acids, DiHOMEs).[2]

Non-Enzymatic Pathway: The Signature of Oxidative
Stress
In contrast to the controlled enzymatic pathways, non-enzymatic lipid peroxidation is a free-

radical-driven chain reaction that occurs under conditions of oxidative stress. This process can

be broken down into three key stages:

Initiation: A reactive oxygen species (ROS), such as a hydroxyl radical, abstracts a hydrogen

atom from a PUFA, creating a lipid radical.[13][14][15]

Propagation: The lipid radical reacts with molecular oxygen to form a lipid peroxyl radical.

This highly reactive species can then abstract a hydrogen from an adjacent PUFA,

propagating a chain reaction.[14][15]

Termination: The chain reaction is terminated when two radicals react with each other or

when a radical is quenched by a chain-breaking antioxidant like vitamin E.[14]
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This pathway generates a complex mixture of oxidized products, including hydroperoxides, that

lack the stereospecificity of enzymatically formed metabolites.
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Caption: Biosynthesis pathways of octadecanoids.

Biological Functions and Signaling Paradigms
Octadecanoids exert their influence through paracrine or autocrine signaling mechanisms,

typically by binding to specific cell surface or nuclear receptors.[7] Their functions are

remarkably diverse and context-dependent.

Inflammation and Immunity: Octadecanoids are potent modulators of inflammation. For

instance, metabolites of linoleic acid have been implicated in both pro-inflammatory and anti-

inflammatory responses, highlighting the complexity of their roles.[1][7]

Pain and Nociception: Certain octadecanoids have been shown to modulate pain signaling

pathways, suggesting their potential as targets for novel analgesics.[1][2]

Cardiovascular Health: The oxidation of linoleic acid within low-density lipoprotein (LDL)

particles is considered a key event in the pathogenesis of atherosclerosis.[16] Oxidized LA

metabolites can promote endothelial dysfunction and inflammation, contributing to plaque

formation.[16]

Metabolic Regulation: These lipid mediators are involved in regulating various metabolic

processes.[1] They can influence adipocyte function and energy metabolism through the

activation of nuclear receptors.[7]

The primary signaling mechanisms involve two major receptor families:

G Protein-Coupled Receptors (GPCRs): Many oxylipins act as ligands for GPCRs on the cell

surface, initiating rapid intracellular signaling cascades.[5]

Peroxisome Proliferator-Activated Receptors (PPARs): As lipid-derived molecules,

octadecanoids are natural ligands for PPARs, a family of nuclear receptors that function as
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transcription factors to regulate the expression of genes involved in lipid metabolism and

inflammation.[5][7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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